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Compound of Interest

Compound Name: AN7602
CAS No.: 2803552-55-6
Cat. No.: B13688822
Get Quote
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The FAN7602 is a green current mode Pulse Width Modulation (PWM) controller designed for
offline adapter applications, as well as auxiliary power supplies for devices such as DVD
players, VCRs, and LCD monitors.[1][2] This controller integrates a high-voltage startup switch
and utilizes burst-mode operation to minimize power consumption in standby mode.[1][2] Key
features include a fixed 65kHz switching frequency with frequency modulation to reduce
Electro-Magnetic Interference (EMI), and a suite of protection functions to enhance system
reliability.

Pin Configuration and Functional Description

The FAN7602 is offered in an 8-pin DIP/SOP package. The pinout and a detailed description of
each pin's function are provided below.
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Pin Number

Pin Name

Pin Function Description

LUVP

Line Under-Voltage Protection:
This pin is used to protect the
power supply in the event that
the input voltage falls below a
rated level.[1][3]

Latch/Plimit

Latch Protection and Power
Limit: When the voltage on this
pin exceeds 4V, latch
protection is activated. This
protection can be reset when
the VCC voltage drops below
5V. Additionally, this pin
facilitates a power limit function
where the Over-Current
Protection (OCP) level
decreases as the pin voltage
increases.[1][3][4]

CS/FB

Current Sense and Feedback:
This pin serves a dual purpose
of sensing the MOSFET
current for current mode PWM
control and Over-Current
Protection (OCP). It also
receives feedback information
about the output voltage. An
external RC filter is used to
combine the current sense and
output voltage feedback
signals.[1][3][4]

GND

Ground: This pin provides the
ground reference for the entire
IC. For optimal performance, it

is recommended to separate
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the signal ground and the

power ground.[1][3][4]

Gate Drive Output: This pin
delivers the drive signal to an
external MOSFET. It has a
peak sourcing current of

5 ouT 450mA and a peak sinking
current of 600mA. To ensure
proper operation, it is crucial to
minimize stray inductance in
the gate drive path.[1][3][4]

Supply Voltage: This pin

supplies the operating current
6 VCC for the IC and the drive current

for the external MOSFET.[1][3]

[4]

No Connection: This pin is not

7 NC )
internally connected.
Start-up: This pin provides the
initial operating current for the
IC during the start-up

8 Vstr

sequence. After start-up, an
internal JFET is turned off to

reduce power consumption.[1]

Internal Block Diagram and Signal Flow

The internal architecture of the FAN7602 integrates several key functional blocks to achieve its
control and protection features. The following diagram illustrates the logical relationship
between these blocks and their connection to the external pins.
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FAN7602 Internal Functional Block Diagram

Experimental Protocols

Detailed experimental protocols for characterizing the FAN7602, such as measuring its low
operating current, soft-start time, and various protection thresholds, would typically involve a
standardized test fixture. A typical flyback converter application circuit, as shown in the
component's datasheet, serves as the basis for these measurements.
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Key Experimental Setups:
e Operating and Start-up Current Measurement:

o The FAN7602 is configured in a typical application circuit with no load connected to the
output.

o For start-up current, the Vstr pin is supplied with a specified voltage (e.g., 30V), and the
current is measured.

o For operating supply current, the output is disabled (no switching), and the current drawn
by the VCC pin is measured.

e Under-Voltage Lockout (UVLO) Threshold Measurement:

o The VCC voltage is gradually increased until the IC starts switching, which determines the
start threshold voltage.

o The VCC voltage is then decreased until the IC stops switching, which determines the
stop threshold voltage.

o Soft-Start Time Measurement:
o The output of the gate driver (OUT pin) is monitored with an oscilloscope.

o The time it takes for the output pulse width to ramp from zero to its steady-state value
upon startup is measured as the soft-start time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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